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Compound of Interest

Compound Name: Xylitol-5-13C

Cat. No.: B12396110

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Xylitol-5-13C, a stable
isotope-labeled form of Xylitol. While this document focuses on Xylitol-5-13C, the safety and
handling procedures are based on the well-established data for unlabeled Xylitol, as the
isotopic substitution of carbon-13 is not expected to alter the chemical's fundamental
toxicological or hazardous properties.

Hazard Identification and Classification

Xylitol-5-13C is generally not classified as a hazardous substance.[1] However, as with any
chemical, it is essential to handle it with appropriate care to minimize potential risks.

Potential Health Effects:

Inhalation: May cause respiratory irritation.[2]

Skin Contact: May cause mild skin irritation.[2]

Eye Contact: May cause eye irritation.[2]

Ingestion: Ingestion of large quantities may cause gastrointestinal disturbances, including a
laxative effect.[3][4]
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The product is not considered harmful to aquatic organisms or to cause long-term adverse
effects in the environment.[2]

Quantitative Safety Data

The following table summarizes the key quantitative toxicological and physical property data for
Xylitol.

Parameter Value Species Reference

Acute Oral Toxicity

(LD50) > 4000 mg/kg Rat [2]
16,500 mg/kg Rat [4]

> 5000 mg/kg Mouse [5]

Molecular Mass

(Labeled) 153.14 g/mol - [2]
Relative Density 1.52 - [2]
Water Solubility 642 g/L - [2]
Dissociation Constant  13.3 at 18 °C (64 °F) - [2]

Experimental Protocol: Safe Handling Procedure

This protocol outlines the standard procedure for safely handling Xylitol-5-13C in a laboratory
setting.

1. Pre-Handling:

Read and understand the Safety Data Sheet (SDS).

Ensure a clean and well-ventilated work area. An eyewash station and safety shower should
be accessible.[3][4]

Assemble all necessary personal protective equipment (PPE).

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield with safety glasses.[3][6]
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» Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[4]

» Body Protection: Wear a laboratory coat or other protective clothing.[6]

o Respiratory Protection: In case of inadequate ventilation or when generating dust, use a
NIOSH/MSHA approved respirator.[3]

3. Handling:

e Avoid generating dust.[3][4] Use techniques like wet sweeping or vacuuming for cleanup.[3]
[4]

o Keep the container tightly closed when not in use.[3][6]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][6]

e Do not eat, drink, or smoke in the handling area.[2][6]

4. Storage:

o Store in a cool, dry, and well-ventilated area.[3][6]

e Some suppliers recommend refrigerated storage (-5 °C to 5 °C).[2]

o Protect from light and moisture, as the material is hygroscopic.[2][3]

o Store away from incompatible materials such as strong oxidizing agents.[2][5]

5. Accidental Release:

o Evacuate unnecessary personnel from the area.[2]
e Wear appropriate PPE.
o For spills, sweep up the material and place it into a suitable, labeled container for disposal.

[3]
o Avoid dispersal of dust into the air.[3]
¢ Prevent the material from entering drains or waterways.[4][6]
6. Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.[6]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for Xylitol-5-13C.
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Figure 1: Safe Handling Workflow for Xylitol-5-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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